N-(3,3-diphenylpropyl)-2,3,4,5,6-pentafluorobenzamide

• Molecular Formula: C22H16F5NO
• Molecular Weight: 405.4 g/mol
• IUPAC Name: N-(3,3-diphenylpropyl)-2,3,4,5,6-pentafluorobenzamide
• InChI: InChI=1S/C22H16F5NO/c23-17-16(18(24)20(26)21(27)19(17)25)22(29)28-12-11-15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,28,29)
• InChI Key: HXKRLUFROPNGGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCNC(=O)C2=C(C(=C(C(=C2F)F)F)F)F)C3=CC=CC=C3

Description

N-(3,3-diphenylpropyl)-2,3,4,5,6-pentafluorobenzamide is a synthetic organic compound characterized by the presence of a pentafluorobenzamide group attached to a 3,3-diphenylpropyl moiety

Preparation Methods

The synthesis of N-(3,3-diphenylpropyl)-2,3,4,5,6-pentafluorobenzamide typically involves the following steps:

Friedel-Crafts Alkylation: The initial step involves the alkylation of benzene with 3,3-diphenylpropionitrile using a Friedel-Crafts catalyst such as aluminum chloride.

Catalytic Hydrogenation: The resulting 3,3-diphenylpropionitrile is then subjected to catalytic hydrogenation to yield 3,3-diphenylpropylamine.

Amidation: Finally, the 3,3-diphenylpropylamine is reacted with 2,3,4,5,6-pentafluorobenzoyl chloride under basic conditions to form this compound.

Chemical Reactions Analysis

N-(3,3-diphenylpropyl)-2,3,4,5,6-pentafluorobenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines.

Substitution: The pentafluorobenzamide group can undergo nucleophilic substitution reactions, particularly with nucleophiles such as amines and thiols.

Scientific Research Applications

N-(3,3-diphenylpropyl)-2,3,4,5,6-pentafluorobenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential interactions with biological macromolecules, including proteins and nucleic acids.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific receptors.

Industry: It is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of N-(3,3-diphenylpropyl)-2,3,4,5,6-pentafluorobenzamide involves its interaction with specific molecular targets. The compound is known to bind to certain receptors, modulating their activity and influencing various biochemical pathways . The exact molecular targets and pathways are still under investigation, but preliminary studies suggest its potential role in modulating receptor-mediated signaling .

Comparison with Similar Compounds

N-(3,3-diphenylpropyl)-2,3,4,5,6-pentafluorobenzamide can be compared with other similar compounds such as:

N-(3,3-diphenylpropyl)glycinamide: This compound shares a similar 3,3-diphenylpropyl moiety but differs in the functional group attached to it.

N-(3,3-diphenylpropenyl)alkanamides: These compounds have a similar diphenylpropyl structure but with variations in the alkanamide group.

Dihydropyridine derivatives: These compounds also contain a diphenylpropyl group but are structurally distinct due to the presence of a dihydropyridine ring.

The uniqueness of this compound lies in its pentafluorobenzamide group, which imparts distinct chemical and physical properties, making it a valuable compound for various applications.